Cas no 71896-99-6 (Quinoxaline,6-nitro-2-phenyl-)

Quinoxaline,6-nitro-2-phenyl- structure
Quinoxaline,6-nitro-2-phenyl- structure
Product Name:Quinoxaline,6-nitro-2-phenyl-
CAS No:71896-99-6
MF:C14H9N3O2
MW:251.240162611008
CID:548579
PubChem ID:817512
Update Time:2025-04-19

Quinoxaline,6-nitro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Quinoxaline,6-nitro-2-phenyl-
    • 6-NITRO-2-PHENYLQUINOXALINE
    • Quinoxaline,6-nitro-2-phenyl
    • SCHEMBL12814738
    • 71896-99-6
    • DTXSID90355814
    • FT-0728839
    • AKOS002299363
    • AC-907/25005256
    • Inchi: 1S/C14H9N3O2/c18-17(19)11-6-7-12-13(8-11)15-9-14(16-12)10-4-2-1-3-5-10/h1-9H
    • InChI Key: NVCVIJFCPOXHQI-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2C(C=1)=NC=C(C1C=CC=CC=1)N=2)=O

Computed Properties

  • Exact Mass: 251.06900
  • Monoisotopic Mass: 251.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 71.6Ų

Experimental Properties

  • PSA: 71.60000
  • LogP: 3.72820
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